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Compound of Interest

Compound Name: Sodium chromite

Cat. No.: B080656 Get Quote

Disclaimer: This document provides essential safety and logistical information for handling

sodium chromite and related compounds in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals. This guide is a supplementary resource and

should not replace the official Safety Data Sheet (SDS) provided by the manufacturer, nor

comprehensive safety training.

Crucial Distinction: Sodium Chromite (NaCrO₂) vs. Sodium Chromate (Na₂CrO₄)

It is imperative to distinguish between Sodium Chromite (NaCrO₂) and Sodium Chromate

(Na₂CrO₄), as their hazard profiles differ significantly. While one Safety Data Sheet identifies

Sodium Chromite (NaCrO₂) as not being a hazardous substance or mixture, Sodium

Chromate (Na₂CrO₄) is a highly hazardous chemical.[1] Given the severe risks associated with

hexavalent chromium compounds, which are often grouped under the "chromate" name, this

guide will focus on the stringent safety protocols required for Sodium Chromate. Always verify

the specific chemical identity and consult the corresponding SDS before handling.

Personal Protective Equipment (PPE) for Sodium
Chromate (Na₂CrO₄)
A comprehensive PPE strategy is critical to mitigate the risks associated with Sodium

Chromate, which include toxicity, carcinogenicity, and severe skin and eye damage.[2][3][4][5]

Engineering Controls

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b080656?utm_src=pdf-interest
https://www.benchchem.com/product/b080656?utm_src=pdf-body
https://www.benchchem.com/product/b080656?utm_src=pdf-body
https://www.benchchem.com/product/b080656?utm_src=pdf-body
https://www.benchchem.com/product/b080656?utm_src=pdf-body
https://neicorporation.com/msds/NANOMYTE_NAB-10_NaCrO2_SDS.pdf
https://en.gazfinder.com/sodium-chromate/
https://www.sigmaaldrich.com/JP/en/sds/aldrich/307831?userType=undefined
https://sdfine.com/media/catalog/product/attachment/36177URMSDS.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/111600-SDS-EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Control Type Description

Ventilation

Use in a well-ventilated area.[4] Process

enclosures, local exhaust ventilation, or other

engineering controls should be used to keep

airborne levels below recommended exposure

limits.[6][7]

Safety Shower & Eyewash
A safety shower and eyewash station must be

readily available in the immediate work area.
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PPE Category Specific Recommendations

Eye and Face Protection

Wear chemical safety goggles or a face shield

with goggles.[2][8] Eye protection should be

tested and approved under appropriate

government standards such as NIOSH (US) or

EN 166 (EU).[9] Do not wear contact lenses

when working with this substance.[8]

Skin and Body Protection

Wear a lab coat, and consider a full suit for large

spills.[7] Protective clothing made from materials

that cannot be permeated or degraded by the

substance, such as Tyvek®, is recommended.

[8] All protective clothing should be clean and

put on before work.[8]

Hand Protection

Wear protective gloves made of natural rubber,

neoprene, or nitrile.[8][10] Gloves must be

inspected before use, and proper glove removal

technique (without touching the glove's outer

surface) must be followed.[1][9]

Respiratory Protection

If there is a potential for exposure to dust or

mists, use a NIOSH-approved respirator.[2][8]

[10] For exposures over 0.005 mg/m³ (as

Chromium VI), a NIOSH-approved air-purifying,

particulate filter respirator with an N95 filter is

recommended.[8] Improper use of respirators is

dangerous and requires a written program that

includes training, fit testing, and medical exams.

[8]

Operational and Disposal Plans
Handling and Storage

Handling: Avoid all personal contact, including inhalation of dust.[4] Do not eat, drink, or

smoke when using this product.[3] Wash hands thoroughly after handling.[2][6]
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Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[7][10]

Store locked up.[3] Keep away from combustible materials and acids.[10]

Spill Procedures
In the event of a Sodium Chromate spill, follow these steps:

Evacuate: Evacuate unnecessary personnel from the area.[6]

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from entering drains or waterways.[4]

Clean-up:

For small spills, use appropriate tools to place the spilled solid in a convenient waste

disposal container.[7]

For large spills, do not touch the spilled material.[7] Use a wet method or a vacuum with a

HEPA filter to reduce dust during clean-up; do not dry sweep.[8]

Absorb with an inert dry material and place in an appropriate waste disposal container.[6]

Decontaminate: Wash the spill site after the material pickup is complete.[11]

Dispose: Dispose of the waste as a hazardous material in accordance with all local, state,

and federal regulations.[8][10]

Disposal Plan
Dispose of Sodium Chromate waste as a hazardous waste.[8] Contact a licensed professional

waste disposal service.[9] Do not let the product enter drains.[3] Dispose of contents and

container in accordance with all local, regional, national, and international regulations.[6]

Emergency Procedures for Sodium Chromate
Exposure
Immediate action is critical in the event of exposure.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[12] Remove contact

lenses if present and easy to do.[3] Seek

immediate medical attention.[7]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[7][12] Wash the affected

area with soap and water.[1] Seek immediate

medical attention.[7]

Inhalation

Remove the victim to fresh air.[4][10] If not

breathing, give artificial respiration.[7] If

breathing is difficult, give oxygen.[7] Seek

immediate medical attention.[7]

Ingestion

Do NOT induce vomiting.[3][9] Rinse mouth with

water.[1][9] Never give anything by mouth to an

unconscious person.[1][7] Seek immediate

medical attention.[3][7]

Quantitative Data for Sodium Chromate
Physical and Chemical Properties

Property Value

Appearance Yellow crystalline solid[13]

Melting Point 792°C[2][11]

Solubility Highly soluble in water[2]

Specific Gravity 2.72[11]

Toxicity Data
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| Route | Species | Value | |---|---| | Oral LD50 | Rat | 50 mg/kg[10] | | Oral LD50 | Rat | 136

mg/kg[11] | | Dermal LD50 | Rabbit | 1600 mg/kg[11] | | Inhalation LC50 | Rat | 100

mg/m³/4H[11] |

Exposure Limits for Chromium (VI)
Organization Limit

OSHA 0.005 mg/m³ (8-hour TWA)[8]

NIOSH 0.001 mg/m³ (10-hour TWA)[8]

ACGIH 0.05 mg/m³ (8-hour TWA)[8]

Experimental Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://beaufort.tricare.mil/Portals/110/documents/safety/SDS/829%20-%20Sodium%20Chromate%20CA.pdf
https://www.flinnsci.com/sds_723.1-sodium-chromate/sds_723.1/
https://www.flinnsci.com/sds_723.1-sodium-chromate/sds_723.1/
https://www.flinnsci.com/sds_723.1-sodium-chromate/sds_723.1/
https://nj.gov/health/eoh/rtkweb/documents/fs/1692.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1692.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1692.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sodium Chromate Handling Workflow
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Caption: Workflow for the safe handling of Sodium Chromate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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